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Compound of Interest

Compound Name: 5-Chloropyridine-2-thiol

Cat. No.: B1587208 Get Quote

An In-Depth Technical Guide to 5-Chloropyridine-2-thiol: Commercial Availability, Synthesis,

and Applications for Researchers

Authored by a Senior Application Scientist
This guide provides an in-depth technical overview of 5-Chloropyridine-2-thiol (CAS No.

40771-41-3), a critical heterocyclic building block for professionals in research, chemical

synthesis, and drug development. We will explore its chemical properties, commercial

landscape, synthetic routes, and functional applications, offering field-proven insights into its

practical use.

Introduction: The Strategic Importance of 5-
Chloropyridine-2-thiol
5-Chloropyridine-2-thiol, also known as 5-Chloro-2-mercaptopyridine, is a bifunctional

organic compound featuring a pyridine ring substituted with both a chlorine atom and a thiol

group.[1] Its chemical formula is C₅H₄ClNS.[1][2][3] This unique structure makes it a highly

versatile intermediate in the synthesis of a wide array of more complex molecules, particularly

in the pharmaceutical and agrochemical industries.[1] The pyridine core is a privileged scaffold

in medicinal chemistry, appearing in numerous FDA-approved drugs, while the reactive thiol

and chloro- functionalities offer two distinct points for synthetic elaboration.[4][5]
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The compound exists in a tautomeric equilibrium with its thione form, 5-chloro-1H-pyridine-2-

thione, a crucial consideration for its reactivity and handling.[3] Its utility lies in its ability to

serve as a nucleophile via the sulfur atom, enabling the construction of thioethers, which are

key structural motifs in many biologically active compounds.

Physicochemical and Spectroscopic Profile
Understanding the fundamental properties of 5-Chloropyridine-2-thiol is paramount for its

effective use in experimental design. The data presented below is aggregated from leading

chemical suppliers and databases.

Property Value Source(s)

CAS Number 40771-41-3 [1][3][6]

Molecular Formula C₅H₄ClNS [1][2][3]

Molecular Weight 145.61 g/mol [3][6]

Appearance Solid [6][7]

Melting Point 187-192 °C [6][7]

pKa 8.09 ± 0.40 (Predicted) [1]

Solubility
Soluble in most organic

solvents; insoluble in water.
[1]

Storage Temperature 2-8°C [1][6][7]

Commercial Availability and Procurement
5-Chloropyridine-2-thiol is readily available from a variety of chemical suppliers, catering to

needs ranging from research-grade quantities (grams) to bulk industrial scales (kilograms).

When procuring this reagent, purity is a critical parameter, with most suppliers offering grades

of 95% or higher.
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Supplier Product Name Purity
Example Product
Number

Sigma-Aldrich (Merck)
5-Chloropyridine-2-

thiol
95% 734764

Parchem
5-Chloropyridine-2-

Thiol
- -

Alkali Scientific
5-Chloropyridine-2-

thiol
- 734764-1G

Allschoolabs
5-Chloropyridine-2-

thiol
95% -

Santa Cruz

Biotechnology

5-chloropyridine-2-

thiol
- -

Chem-Impex

5-Chloro-2-

pyridinecarboxaldehyd

e

≥ 98% (GC) 08179

Amerigo Scientific
5-Chloropyrimidine-2-

thiol (95%)
95% -

*Note: Some suppliers may list related derivatives. Always verify the exact structure and CAS

number before purchasing.

For researchers, suppliers like Sigma-Aldrich offer convenient, smaller quantities with detailed

documentation such as Certificates of Analysis (COA).[6] For bulk or manufacturing needs,

contacting suppliers like Parchem or specialty chemical manufacturers directly is advisable to

secure supply chains and negotiate pricing.[8]

Synthesis, Reactivity, and Mechanistic Insights
While commercially available, understanding the synthesis of 5-Chloropyridine-2-thiol
provides insight into potential impurities and its fundamental reactivity.

Common Synthetic Pathway
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A prevalent laboratory method involves the sulfurization of a corresponding halo-pyridine, such

as 5-chloro-2-bromopyridine.[2] This nucleophilic aromatic substitution reaction replaces the

more labile bromine atom with a sulfur-containing nucleophile.

5-Chloro-2-bromopyridine + NaSH or similar
sulfur nucleophile 5-Chloropyridine-2-thiol

Nucleophilic Aromatic
Substitution (SNAr)

Click to download full resolution via product page

Caption: General synthesis scheme for 5-Chloropyridine-2-thiol.

Key Reactivity: The Thiol/Thione Group
The thiol group is the primary center of reactivity, making this compound an excellent precursor

for thioether derivatives. The sulfur atom acts as a soft nucleophile, readily participating in

reactions like S-alkylation and S-arylation. This reactivity is fundamental to its role as a building

block.

5-Chloropyridine-2-thiol + R-X (Alkyl/Aryl Halide)
+ Base 5-Chloro-2-(alkyl/arylthio)pyridine

S-Alkylation or
S-Arylation

Click to download full resolution via product page

Caption: Core reactivity of 5-Chloropyridine-2-thiol in synthesis.

This reaction is causal to its utility in drug development. By choosing an appropriate "R-X"

group that contains other functionalities or pharmacophores, medicinal chemists can rapidly

generate libraries of diverse compounds for biological screening.

Applications in Drug Discovery and Organic
Synthesis
The pyridine scaffold is a cornerstone of modern pharmaceuticals, and functionalized pyridines

like 5-Chloropyridine-2-thiol are invaluable.[4][5]
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Pharmaceutical Intermediates: It serves as a key building block for active pharmaceutical

ingredients (APIs). The thioether linkage formed from the thiol group is a common and stable

structural element in many drugs. While specific drug syntheses are often proprietary, the

literature shows extensive use of related chloropyridines in creating agents for various

therapeutic areas.[1][9] For example, nitropyridine derivatives, which share a similar

substitution pattern, are precursors for compounds with anticancer, herbicidal, and urease-

inhibiting activities.[4]

Agrochemicals: Similar to pharmaceuticals, the structural motifs accessible from this

intermediate are relevant in the development of novel pesticides and herbicides.[1]

Corrosion Inhibitors: The thiol group can coordinate to metal surfaces, giving it applications

as a corrosion inhibitor.[1]

Quality Control and Analytical Protocols
Ensuring the purity and identity of starting materials is a foundational principle of chemical

research and manufacturing, especially in a regulated environment like pharmaceuticals.

Standard Analytical Methods
High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a standard

method for assessing the purity of 5-Chloropyridine-2-thiol and quantifying potential

impurities. A well-developed reversed-phase HPLC method can effectively separate the main

compound from starting materials or side-products.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure and identity of the compound.

Mass Spectrometry (MS): Provides accurate molecular weight determination.

Protocol: Purity Assessment by HPLC-UV
While a specific, validated protocol for this exact compound must be developed in-house, the

following serves as an expert-recommended starting point based on similar structures.[10]

Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 2.7 µm particle size).
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Mobile Phase: A gradient of water (A) and methanol or acetonitrile (B), both potentially

acidified with 0.1% formic or phosphoric acid to ensure sharp peak shapes. A starting point

could be a 50:50 isocratic flow.

Flow Rate: 0.7 - 1.0 mL/min.

Column Temperature: 40 °C.[10]

Injection Volume: 10 µL.

Detection: UV detection at a wavelength where the chromophore absorbs strongly, likely

around 254 nm.[10]

Standard Preparation: Prepare a standard solution of known concentration (e.g., 1 mg/mL) in

a suitable solvent (e.g., mobile phase B).

Sample Preparation: Prepare the sample to be tested at a similar concentration.

Analysis: Run the standard and sample. Purity is determined by comparing the area of the

main peak to the total area of all peaks (Area % method).

This protocol is a self-validating system. System suitability tests (e.g., retention time

reproducibility, peak asymmetry) should be performed with the standard before analyzing

samples to ensure the system is performing correctly.

Safety, Handling, and Storage
5-Chloropyridine-2-thiol is an irritant and harmful if swallowed.[2][3] Adherence to strict safety

protocols is mandatory.
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Hazard Class GHS Pictogram(s) Hazard Statement(s)

Acute Toxicity, Oral (Category

4)
Danger

H302: Harmful if swallowed.[3]

[6]

Skin Irritation (Category 2) Danger
H315: Causes skin irritation.[3]

[6]

Serious Eye Damage

(Category 1)
Danger

H318: Causes serious eye

damage.[3][6]

STOT - Single Exposure

(Category 3)
Danger

H335: May cause respiratory

irritation.[3][6]

Mandatory Handling Protocol
Ventilation: Always handle this chemical within a certified chemical fume hood to avoid

inhalation of dust or vapors.[1][11]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, nitrile

gloves, and chemical safety goggles that meet OSHA or EN166 standards.[2][12]

Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes.[2] If contact

occurs, rinse the affected area immediately with copious amounts of water and seek medical

advice.[2]

Handling Solids: When weighing or transferring the solid, do so carefully to minimize dust

formation.

Disposal: Dispose of waste materials according to local, regional, and national regulations.

[11] Do not allow it to enter the environment.

Storage
Store the compound in a tightly sealed container in a refrigerator at 2-8°C.[1][6][7] The storage

area should be dry and well-ventilated.[11]

Conclusion
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5-Chloropyridine-2-thiol is a commercially accessible and synthetically valuable building

block for professionals in chemistry and drug discovery. Its defined reactivity, centered on the

thiol group, combined with the versatile pyridine core, provides a reliable platform for the

synthesis of novel and complex molecular architectures. By understanding its properties,

sourcing it from reputable suppliers, and adhering to rigorous safety and handling protocols,

researchers can effectively leverage this intermediate to advance their scientific and

developmental objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587208#commercial-availability-and-suppliers-of-5-
chloropyridine-2-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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